Cas no 2172455-24-0 (2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide)

• Product Name: 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide
• CAS No: 2172455-24-0
• MF: C₁₀H₁₆N₄O₂
• MW: 224.259641647339
• CID: 6568068
• PubChem ID: 165603095
• Update Time: 2025-10-29

2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide
• 2-[5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-yl]acetamide
• 2172455-24-0
• EN300-1597291

• Inchi： 1S/C10H16N4O2/c1-7-9(5-10(11)15)12-13-14(7)6-8-3-2-4-16-8/h8H,2-6H2,1H3,(H2,11,15)
• InChI Key： RCBGWAKCZBQONW-UHFFFAOYSA-N
• SMILES： O1CCCC1CN1C(C)=C(CC(N)=O)N=N1

Computed Properties

• Exact Mass: 224.12732577g/mol
• Monoisotopic Mass: 224.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 83Ų

Additional information on 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide

Compound CAS No 2172455-24-0: 2-5-Methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide

The compound with CAS number 2172455-24-0, known as 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-ylacetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a triazole ring system with a methyl group and an acetamide functional group. The presence of the oxolan ring further adds complexity to its molecular architecture, making it a fascinating subject for both theoretical and applied research.

Recent studies have highlighted the potential of triazole-containing compounds in drug discovery. The 1H-1,2,3-triazole ring in this molecule is particularly notable for its ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition and binding in biological systems. This property makes the compound a promising candidate for the development of new pharmaceutical agents targeting various diseases.

The synthesis of 2-5-methyl-1-(oxolan-2-ylmethyl)-1H-1,2,3-triazol-4-y acetamide involves a multi-step process that typically begins with the preparation of the triazole core. Researchers have employed various methodologies to construct this core, including copper-catalyzed azide alkyne cycloaddition (CuAAC) reactions. The subsequent functionalization steps involve careful manipulation to introduce the methyl and acetamide groups while maintaining the integrity of the triazole ring.

One of the most exciting developments in this area is the exploration of triazole-based materials for applications in nanotechnology. The ability of triazoles to form self-assembled monolayers (SAMs) has led to their use in creating surfaces with tailored properties for biosensors and drug delivery systems. The inclusion of an oxolan ring in this compound further enhances its potential for such applications by introducing additional flexibility and functional groups that can be exploited for specific interactions.

In terms of biological activity, preliminary assays have shown that CAS No 2172455 68686 exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests that it could serve as a lead compound for the development of anti-inflammatory agents. However, further studies are required to fully understand its mechanism of action and optimize its pharmacokinetic properties.

The structural versatility of oxolan-containing triazoles also makes them attractive for use in agrochemicals. Recent research has demonstrated that such compounds can act as efficient herbicides or fungicides by interfering with key metabolic pathways in target organisms. The methyl group in this compound may play a role in enhancing its bioavailability and stability under field conditions.

From a synthetic perspective, the development of more efficient routes to construct triazole-based molecules remains an active area of investigation. Green chemistry approaches, such as catalytic asymmetric synthesis and microwave-assisted reactions, are being explored to minimize waste and improve yields. These advancements not only contribute to the sustainability of chemical synthesis but also pave the way for larger-scale production of compounds like CAS No 68686.

In conclusion, CAS No 68686, or 2 5 methyl 1 oxolan ylmethyl H triazol acetamide, represents a cutting-edge molecule at the intersection of organic chemistry and materials science. Its unique structure offers multiple avenues for exploration across diverse applications, from drug discovery to nanotechnology. As research continues to uncover its full potential, this compound stands poised to make significant contributions to both academic and industrial advancements.